1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(2,5-dimethyl-4-propoxyphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C17H19N3O3S/c1-4-9-23-16-10-13(3)17(11-12(16)2)24(21,22)20-15-8-6-5-7-14(15)18-19-20/h5-8,10-11H,4,9H2,1-3H3
• InChI Key: PUJBOHPWGTYXSW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2C3=CC=CC=C3N=N2)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole, commonly known as DBTDL, is a benzotriazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. DBTDL is a highly reactive compound that has been extensively studied for its ability to catalyze chemical reactions and its potential as a photostabilizer.

Scientific Research Applications

Crystal Engineering and Supramolecular Chemistry

One area of application involves the study of cocrystallization processes with N-donor type compounds, highlighting the compound's role in forming intricate hydrogen-bonding supramolecular architectures. For instance, benzotriazole derivatives have been utilized to crystallize with 5-sulfosalicylic acid, demonstrating the potential of such compounds in crystal engineering and host-guest chemistry. This research elucidates the influence of hydrogen-bonding synthons on crystal packing, showcasing the compound's utility in designing novel crystalline materials with specific properties (Wang et al., 2011).

Synthesis of Sulfamidotriazobenzenes

Another significant application is in the synthesis of sulfamidotriazobenzenes, demonstrating the compound's versatility in organic synthesis. The research indicates that easily accessible derivatives of benzotriazole react with secondary amines to afford sulfamidotriazobenzenes via substitution and ring-opening reactions. This process highlights the compound's role in the development of new synthetic methodologies that can lead to the production of a variety of chemical structures with potential applications in medicinal chemistry and materials science (Katritzky et al., 2007).

Development of Novel Compounds with Biological Activities

Research has also focused on the synthesis of novel derivatives with potential biological activities, such as inhibitors of vascular endothelial growth factor receptor (VEGFR-2), highlighting the therapeutic potential of benzotriazole sulfonamide derivatives. These compounds have been evaluated for their anticancer activity against various cancer cell lines, demonstrating the compound's applicability in the discovery of new anticancer agents. The most active derivatives were further investigated for their ability to inhibit VEGFR-2, showcasing the compound's relevance in the development of targeted cancer therapies (Ghorab et al., 2016).

Mechanism of Action

Target of Action

Based on its structure, it can be inferred that it might interact with benzylic positions and undergo electrophilic aromatic substitution .

Mode of Action

The compound likely undergoes reactions at the benzylic position, which can be resonance stabilized . The mode of action involves electrophilic aromatic substitution . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate then loses a proton, yielding a substituted benzene ring .

Biochemical Pathways

The compound likely participates in reactions involving free radical bromination, nucleophilic substitution, and oxidation at the benzylic position .

Result of Action

The result of the compound’s action would be the formation of a substituted benzene ring . This occurs through a two-step mechanism involving the formation of a positively charged intermediate and the subsequent loss of a proton .